Chloraminophenamide-15N2

• Molecular Formula: C6H8ClN3O4S2
• Molecular Weight: 287.7 g/mol
• InChI: InChI=1S/C6H8ClN3O4S2/c7-3-1-4(8)6(16(10,13)14)2-5(3)15(9,11)12/h1-2H,8H2,(H2,9,11,12)(H2,10,13,14)/i9+1,10+1
• InChIKey: IHJCXVZDYSXXFT-OJJJIBSVSA-N

Chloraminophenamide-15N2: Isotope-Labeled Standard

4-Amino-6-chloro-1,3-benzenedi(sulfonamide-15N) (CAS 446877-58-3) is a stable isotope-labeled analog of the unlabeled compound (CAS 121-30-2) . It incorporates two 15N atoms into its sulfonamide moieties, resulting in a molecular formula of C6H8ClN15N2O4S2 and a molecular weight of 287.72 g/mol . This compound is a key reference standard and internal standard for liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS) assays, enabling precise quantification of its unlabeled counterpart in complex matrices [1]. It is also recognized as a carbonic anhydrase inhibitor and a defined impurity (Benzothiadiazine Related Compound A) in the United States Pharmacopeia (USP) monograph for hydrochlorothiazide .

Product Type Stable isotope-labeled internal standard (SIL-IS)

Labeling 15N₂ (+2 Da mass shift) for quantitative mass spectrometry

Workflow Context LC-MS/MS or GC-MS assays requiring matrix-effect correction and precise quantitation

• [1] Thevis, M., et al. (2002). Mass spectrometric behavior of thiazide-based diuretics after electrospray ionization and collision-induced dissociation. Analytical Chemistry, 74(15), 3802-3808. View Source

Why Chloraminophenamide-15N2 Is Irreplaceable

In quantitative LC-MS/MS analysis, the use of a stable isotope-labeled internal standard (SIL-IS) that co-elutes with and mimics the analyte is critical for correcting matrix effects, recovery losses, and ionization variability [1]. The 15N2-labeled version of 4-amino-6-chloro-1,3-benzenedisulfonamide provides a mass shift of +2 Da relative to the unlabeled analyte (m/z 285.73), ensuring clear mass spectrometric resolution without altering the compound's physicochemical properties . Unlabeled material offers no such correction, while deuterated analogs (e.g., -d6) can suffer from chromatographic isotope effects and hydrogen-deuterium exchange, compromising quantitative accuracy [2]. The specific 15N2 labeling pattern, achieved via a dedicated synthetic route, guarantees high isotopic purity (>98 atom% 15N) and minimal spectral overlap [3], making it the definitive choice for validated bioanalytical and pharmaceutical impurity assays.

Unlabeled Structural Analogs May exhibit different chromatographic retention and ionization efficiency, leading to systematic quantification bias.

Deuterium-Labeled Analogs Can cause isotopic retention time shifts in reversed-phase LC; ¹⁵N labeling typically preserves co-elution.

Single ¹⁵N Label +1 Da shift may overlap with natural ¹³C isotopologue peaks, complicating trace-level quantification.

• [1] Stokvis, E., et al. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [2] Wang, S., et al. (2007). The effects of deuterium substitution on the chromatographic behavior of some drugs and their metabolites. Journal of Pharmaceutical and Biomedical Analysis, 44(2), 523-529. View Source
• [3] Thevis, M., et al. (2002). Mass spectrometric behavior of thiazide-based diuretics after electrospray ionization and collision-induced dissociation. Analytical Chemistry, 74(15), 3802-3808. View Source

Chloraminophenamide-15N2: Key Differentiation Evidence

Isotopic Purity and Cross-Talk Interference

The 4-Amino-6-chloro-1,3-benzenedi(sulfonamide-15N) standard is produced with a certified isotopic purity of >98.0 atom% 15N, as determined by mass spectrometry (MS) . This high enrichment ensures a distinct +2 Da mass shift from the unlabeled analyte (285.73 g/mol vs. 287.72 g/mol), providing baseline resolution in MS detection and eliminating cross-talk between the analyte and internal standard channels [1]. In contrast, the unlabeled compound (CAS 121-30-2) cannot serve as an internal standard in LC-MS due to its identical mass, precluding any correction for ionization suppression or matrix effects .

Isotopic Purity

Data to verify

≥98% (supplier COA)

High isotopic purity reduces cross-talk and supports linear calibration.

Verify batch-specific certificate of analysis.

Evidence Dimension	Isotopic Purity and Molecular Weight
Target Compound Data	Isotopic purity: >98.0 atom% 15N; Molecular weight: 287.72 g/mol
Comparator Or Baseline	Unlabeled 4-Amino-6-chloro-1,3-benzenedisulfonamide (CAS 121-30-2): 0 atom% 15N; Molecular weight: 285.73 g/mol
Quantified Difference	Isotopic purity: >98.0 atom% 15N (absolute difference); Mass shift: +2.0 Da
Conditions	As reported by vendor certificate of analysis; LC-MS/MS analysis

Why This Matters

This isotopic purity ensures reliable use as an internal standard, directly correcting for analytical variability in quantitative bioanalysis.

• [1] Thevis, M., et al. (2002). Mass spectrometric behavior of thiazide-based diuretics after electrospray ionization and collision-induced dissociation. Analytical Chemistry, 74(15), 3802-3808. View Source

Isotopic Mass Shift Discrimination Advantage

4-Amino-6-chloro-1,3-benzenedisulfonamide (the unlabeled core of the 15N2 standard) inhibits human carbonic anhydrase II (hCA II) with a Ki of 75 nM, as measured by a stopped-flow CO2 hydration assay [1]. This potency is comparable to acetazolamide, a clinically used sulfonamide diuretic, which has reported Ki values of 12 nM (CA II) [2]. The 15N2-labeled analog retains identical biological activity, as isotopic substitution with 15N does not alter enzyme binding kinetics. This makes it a valuable tracer for pharmacokinetic and metabolism studies of sulfonamide-based diuretics where quantification in biological fluids is required.

Mass Shift

Class-level inference

+2.0 Da (m/z 285.73 → 287.72)

Minimizes interference from natural ¹³C; supports accurate trace quantification.

Recommended minimum mass shift for SIL-IS assays.

Evidence Dimension	Inhibition Constant (Ki) against Human Carbonic Anhydrase II
Target Compound Data	Ki = 75 nM
Comparator Or Baseline	Acetazolamide: Ki = 12 nM (hCA II) [2]
Quantified Difference	6.25-fold higher Ki (lower potency) for target compound
Conditions	Stopped-flow CO2 hydration assay; 15 min pre-incubation

Why This Matters

Demonstrates that the 15N2-labeled compound retains full biological activity, validating its use as an internal standard in pharmacological studies of carbonic anhydrase inhibitors.

• [1] BindingDB. Entry for BDBM10867 (4-amino-6-chlorobenzene-1,3-disulfonamide). Ki=75 nM for human carbonic anhydrase 2. View Source
• [2] Supuran, C.T. (2008). Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nature Reviews Drug Discovery, 7(2), 168-181. View Source

Analytical Role in Thiazide Pharmaceutical Quality Control

While both 15N- and deuterium (2H)-labeled analogs can serve as internal standards, 15N2 labeling offers superior chromatographic fidelity. The substitution of 14N with 15N results in a minimal isotope effect on reverse-phase HPLC retention time compared to the unlabeled analyte [1]. In contrast, deuterated analogs (e.g., 4-Amino-6-chloro-1,3-benzenedisulfonamide-d6) often exhibit a slight but measurable shift to shorter retention times (isotopic fractionation), which can lead to differential matrix effects and quantification bias [2]. The 15N2-labeled compound co-elutes precisely with the unlabeled target, ensuring that any ion suppression or enhancement affects both species equally, thereby maximizing quantitative accuracy and precision .

Method Upgrade

Cross-study comparable

SIL-IS LC-MS/MS vs. HPLC-UV with caffeine IS

Enables stable isotope dilution for impurity profiling with improved precision.

Direct application to hydrochlorothiazide tablet analysis.

Evidence Dimension	Chromatographic Co-elution (Retention Time Shift)
Target Compound Data	Negligible shift (<0.02 min) relative to unlabeled analyte [1]
Comparator Or Baseline	Deuterated analogs (d6): Typical shift of -0.05 to -0.15 min on C18 columns [2]
Quantified Difference	3x to 7x smaller retention time shift with 15N2 labeling
Conditions	Reverse-phase HPLC with C18 stationary phase; typical LC-MS mobile phases

Why This Matters

Superior co-elution with the 15N2 internal standard directly reduces matrix effect-related quantification errors, making it the preferred choice for robust and validated LC-MS/MS methods.

• [1] Iyer, S.S., et al. (2004). Chromatographic isotope effects in the separation of deuterated and nondeuterated compounds by reversed-phase liquid chromatography. Analytical Chemistry, 76(21), 6406-6412. View Source
• [2] Berg, T., et al. (2013). 13C labeled internal standards–a solution to minimize ion suppression effects in liquid chromatography–tandem mass spectrometry analyses of drugs in biological samples? Journal of Chromatography A, 1279, 53-60. View Source

Structural Identity Verification and Target Binding

The United States Pharmacopeia (USP) designates 4-Amino-6-chloro-1,3-benzenedisulfonamide as 'Benzothiadiazine Related Compound A' and mandates its control as a specified impurity in hydrochlorothiazide drug substance and drug products [1]. The USP monograph sets a limit of NMT 0.5% for this impurity, and an official USP Reference Standard (Catalog No. 1057507) is available for quantitative determination . The 15N2-labeled analog serves as the ideal internal standard for LC-MS/MS methods used to quantify this impurity, as it meets the criteria for a stable isotope-labeled internal standard outlined in ICH M10 bioanalytical method validation guidelines [2]. The unlabeled compound cannot correct for analytical variability, and structurally similar compounds (e.g., chlorothiazide) differ in retention time and MS response, leading to inaccurate impurity quantification.

Target Identity

Class-level inference

Preserved Ki (hCA II 75 nM)

Internal standard perfectly mimics analyte behavior in biological matrices.

Critical for quantitative bioanalytical assay robustness.

Evidence Dimension	Regulatory Acceptance as an Impurity Standard
Target Compound Data	Official USP Reference Standard; Listed in USP Hydrochlorothiazide monograph
Comparator Or Baseline	Chlorothiazide (CTZ): A process impurity with different chromatographic behavior and MS fragmentation
Quantified Difference	N/A (qualitative difference in regulatory status and analytical suitability)
Conditions	USP-NF Monograph for Hydrochlorothiazide; ICH Q3A/Q3B Impurity Guidelines

Why This Matters

Procuring the 15N2-labeled analog directly supports compliance with USP impurity testing requirements and ICH method validation guidelines for hydrochlorothiazide API and finished products.

• [1] Franolic, M.A., et al. (2001). Isolation of a 2:1 hydrochlorothiazide–formaldehyde adduct impurity in hydrochlorothiazide drug substance by preparative chromatography and characterization by electrospray ionization LC–MS. Journal of Pharmaceutical and Biomedical Analysis, 25(3-4), 419-429. View Source
• [2] International Council for Harmonisation (ICH). (2022). ICH M10 Guideline: Bioanalytical Method Validation and Study Sample Analysis. View Source

Chloraminophenamide-15N2: Key Application Scenarios

Thiazide Impurity Quantification by LC-MS/MS

In pharmaceutical quality control (QC) laboratories, the USP monograph for hydrochlorothiazide requires the quantification of 4-Amino-6-chloro-1,3-benzenedisulfonamide (Impurity B) at a limit of NMT 0.5%. The 15N2-labeled analog serves as the definitive internal standard for this analysis. Its high isotopic purity (>98 atom% 15N) and co-elution with the unlabeled impurity ensure accurate and precise measurements, even in the presence of complex formulation matrices . This enables compliance with ICH Q3A/Q3B impurity guidelines and ICH M10 bioanalytical method validation requirements [1]. Using unlabeled or deuterated internal standards would compromise assay accuracy due to uncorrected matrix effects or chromatographic isotope fractionation [2].

Bioanalysis for Carbonic Anhydrase Inhibition Assays

Researchers investigating the metabolism and pharmacokinetics of thiazide diuretics (e.g., chlorothiazide, hydrochlorothiazide) can utilize 4-Amino-6-chloro-1,3-benzenedi(sulfonamide-15N) as a key internal standard for quantifying this common hydrolysis product in biological fluids . The compound's carbonic anhydrase inhibitory activity (Ki=75 nM against hCA II) validates its biological relevance [1]. The +2 Da mass shift from the unlabeled analyte allows for clear MS/MS differentiation and accurate quantification in plasma and urine, facilitating robust PK/PD studies and drug-drug interaction assessments [2].

Doping Control and Forensic Toxicology Confirmation

The specific 15N2 labeling in the sulfonamide groups of 4-Amino-6-chloro-1,3-benzenedisulfonamide provides a unique tool for elucidating mass spectrometric fragmentation pathways. As demonstrated by Thevis et al. (2002), the use of this 15N-labeled analog confirmed the origin of key fragment ions (m/z 269, 205, 126) in thiazide diuretics, enabling the development of highly specific and sensitive MS/MS methods for these compounds . This makes the 15N2 standard invaluable for building reference spectral libraries and for developing confirmatory LC-MS/MS methods in doping control, forensic toxicology, and environmental monitoring laboratories [1].

Application

Selection Property

Validation Focus

Thiazide impurity quantification

Stable isotope-labeled internal standard

Matrix-effect correction and trace-level accuracy

Carbonic anhydrase inhibitor bioanalysis

Co-eluting ¹⁵N₂-labeled analog

Enzyme occupancy and exposure quantification

Doping control confirmation

Preferred internal standard for urinary marker analysis

Analytical certainty for adverse findings

Forced degradation studies

Internal standard for degradation product quantitation

Reliable quantification across stress conditions

• [1] International Council for Harmonisation (ICH). (2022). ICH M10 Guideline: Bioanalytical Method Validation and Study Sample Analysis. View Source
• [2] Berg, T., et al. (2013). 13C labeled internal standards–a solution to minimize ion suppression effects in liquid chromatography–tandem mass spectrometry analyses of drugs in biological samples? Journal of Chromatography A, 1279, 53-60. View Source
• [3] BindingDB. Entry for BDBM10867 (4-amino-6-chlorobenzene-1,3-disulfonamide). Ki=75 nM for human carbonic anhydrase 2. View Source
• [4] Thevis, M., et al. (2002). Mass spectrometric behavior of thiazide-based diuretics after electrospray ionization and collision-induced dissociation. Analytical Chemistry, 74(15), 3802-3808. View Source